Cas no 62469-52-7 (2-Propanol, 1-(diethylamino)-3-(dimethylamino)-)

• Product Name: 2-Propanol, 1-(diethylamino)-3-(dimethylamino)-
• CAS No: 62469-52-7
• MF: C₉H₂₂N₂O
• MW: 174.283782482147
• CID: 443780
• PubChem ID: 12285783
• Update Time: 2025-04-19

2-Propanol, 1-(diethylamino)-3-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-(diethylamino)-3-(dimethylamino)-
• 1-(diethylamino)-3-(dimethylamino)propan-2-ol
• DTXSID80484440
• 62469-52-7
• SCHEMBL15835838

• Inchi： 1S/C9H22N2O/c1-5-11(6-2)8-9(12)7-10(3)4/h9,12H,5-8H2,1-4H3
• InChI Key： HNBXDOLDRLALPT-UHFFFAOYSA-N
• SMILES： OC(CN(C)C)CN(CC)CC

Computed Properties

• Exact Mass: 174.17336
• Monoisotopic Mass: 174.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 26.7Ų

Experimental Properties

• PSA: 26.71